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Compound of Interest

Compound Name: 4-Chloro-6-methylpicolinaldehyde

CAS No.: 98273-77-9

Cat. No.: B1591898

Get Quote

Abstract
This technical guide details the strategic application of 4-Chloro-6-methylpicolinaldehyde
(CAS: 98273-77-9 / 167859-41-8) as a high-value heterocyclic building block in medicinal

chemistry. Characterized by its "tri-functional" nature—an electrophilic aldehyde at C2, a

nucleophilic-substitution-ready chloride at C4, and an oxidizable methyl group at C6—this

scaffold offers a versatile entry point for constructing kinase inhibitors, GPCR ligands, and

complex heterocycles. This note provides validated protocols for reductive amination and

Suzuki-Miyaura cross-coupling, supported by mechanistic insights and safety data.
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Property Specification

Chemical Name 4-Chloro-6-methylpyridine-2-carboxaldehyde

Common Name 4-Chloro-6-methylpicolinaldehyde

CAS Number 98273-77-9 (Primary); 167859-41-8 (Alt)

Molecular Formula

Molecular Weight 155.58 g/mol

Appearance Pale yellow to off-white solid

Solubility
Soluble in DCM, THF, MeOH; Sparingly soluble

in water

Storage
Inert atmosphere, -20°C (Aldehyde is oxidation-

sensitive)

Structural Advantages (The "Tri-Handle" Strategy)
This molecule is not merely a pyridine derivative; it is a divergent core.

C2-Formyl Group (Aldehyde): The most reactive site. Located adjacent to the pyridine

nitrogen, it is highly electrophilic, ideal for rapid scaffold elaboration via reductive amination

or Wittig olefination.

C4-Chloride: Activated by the electron-withdrawing nature of the pyridine ring (para to

nitrogen), this position is susceptible to

(Nucleophilic Aromatic Substitution) with amines/alkoxides or Palladium-catalyzed cross-
couplings.

C6-Methyl Group: Provides steric bulk to modulate receptor binding affinity. Chemically, it

serves as a latent handle for benzylic oxidation (to carboxylic acid) or radical halogenation.

Strategic Workflow Visualization
The following diagram illustrates the divergent synthetic pathways accessible from this single

intermediate.
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Figure 1: Divergent synthetic utility of the 4-chloro-6-methylpicolinaldehyde scaffold.

Experimental Protocols
Protocol A: Reductive Amination (C2-Selective)
Objective: To derivatize the aldehyde handle while leaving the chloro-group intact for

subsequent coupling. Mechanism: Formation of an imine intermediate followed by selective

reduction using Sodium Triacetoxyborohydride (STAB). STAB is preferred over

to prevent reduction of the aldehyde to alcohol or over-reduction of the pyridine ring.

Materials:

4-Chloro-6-methylpicolinaldehyde (1.0 eq)[1]

Primary Amine (

) (1.1 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Acetic Acid (AcOH) (Catalytic, 1-2 drops)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Anhydrous)

Step-by-Step Procedure:
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Imine Formation: In a flame-dried round-bottom flask under

, dissolve the aldehyde (1.0 mmol) in DCM (10 mL).

Add the primary amine (1.1 mmol) and catalytic AcOH. Stir at Room Temperature (RT) for

30–60 minutes.

Checkpoint: Monitor by TLC or LCMS. Disappearance of aldehyde peak indicates imine

formation.

Reduction: Cool the mixture to 0°C. Add STAB (1.5 mmol) portion-wise over 10 minutes.

Reaction: Allow the mixture to warm to RT and stir for 4–16 hours.

Quench: Quench with saturated aqueous

(10 mL). Stir vigorously for 15 minutes until gas evolution ceases.

Workup: Extract with DCM (

mL). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Critical Note: The C4-Chlorine is stable under these conditions, allowing this product to serve

as a precursor for Protocol B.

Protocol B: Suzuki-Miyaura Coupling (C4-Selective)
Objective: To install an aryl or heteroaryl group at the C4 position. Mechanism: Palladium-

catalyzed cross-coupling. The electron-deficient nature of the pyridine facilitates the oxidative

addition step.

Materials:

4-Chloro-6-methylpicolinaldehyde (1.0 eq)[1]

Aryl Boronic Acid (
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) (1.2 eq)

Catalyst:

(5 mol%) or

(5 mol%)

Base:

(2.0 eq) or

(2.0 eq)

Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Procedure:

Degassing: Charge a microwave vial or pressure tube with the aldehyde (1.0 mmol), boronic

acid (1.2 mmol), and base (2.0 mmol). Evacuate and backfill with Argon (

).

Solvent Addition: Add degassed Dioxane/Water (5 mL total).

Catalyst Addition: Add the Pd-catalyst under a positive stream of Argon. Seal the vessel.

Reaction: Heat to 90°C (oil bath) or 100°C (Microwave) for 2–4 hours.

Note: The aldehyde group is generally robust, but if the boronic acid contains nucleophilic

amines, protection of the aldehyde (as an acetal) may be required prior to coupling.

Workup: Filter through a Celite pad, washing with EtOAc. Wash the filtrate with water and

brine.

Purification: Silica gel chromatography.

Safety & Handling (E-E-A-T)
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Aldehyde Reactivity: Picolinaldehydes are prone to air oxidation to picolinic acids. Store

under Nitrogen/Argon at -20°C. If the solid turns white/crusty, check

NMR for carboxylic acid formation (broad singlet >11 ppm).

Skin Sensitization: Pyridine derivatives are potential skin irritants and sensitizers. Use double

nitrile gloves.

Waste Disposal: Palladium wastes must be segregated into heavy metal waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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